Cas no 1004550-20-2 (3-Bromoimidazo1,2-apyridine-6-carbaldehyde)

3-Bromoimidazo[1,2-a]pyridine-6-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its bromo and aldehyde functional groups provide reactive sites for further derivatization, enabling the construction of complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential drug candidates. The imidazopyridine core offers a rigid scaffold that can enhance binding affinity and selectivity in target interactions. High purity and stability under standard conditions make it suitable for diverse synthetic applications. Its utility in cross-coupling reactions and nucleophilic additions underscores its importance as an intermediate in fine chemical synthesis.
3-Bromoimidazo1,2-apyridine-6-carbaldehyde structure
1004550-20-2 structure
Product Name:3-Bromoimidazo1,2-apyridine-6-carbaldehyde
CAS No:1004550-20-2
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD14583145
CID:892926
PubChem ID:57416962
Update Time:2025-08-10

3-Bromoimidazo1,2-apyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromoimidazo[1,2-a]pyridine-6-carboxaldehyde
    • 3-bromo-Imidazo[1,2-a]pyridine-6-carboxaldehyde
    • 3-bromoimidazo[1,2-a]pyridine-6-carbaldehyde
    • IMidazo[1,2-a]pyridine-6-carboxaldehyde, 3-broMo-
    • 3-BroMoiMidazo[1,2-a]pyridine-6-carboxaldehyde, 95%
    • 3-Bromoimidazo[1,2-a]pyridine-6-carbaldehyde, AldrichCPR
    • SCHEMBL4253831
    • DB-339277
    • AKOS016012330
    • DTXSID50726248
    • CS-0034140
    • AS-8420
    • AT41766
    • MFCD14583145
    • 1004550-20-2
    • PMCPYYAVCSERGH-UHFFFAOYSA-N
    • HY-109887
    • 3-Bromoimidazo1,2-apyridine-6-carbaldehyde
    • MDL: MFCD14583145
    • Inchi: 1S/C8H5BrN2O/c9-7-3-10-8-2-1-6(5-12)4-11(7)8/h1-5H
    • InChI Key: PMCPYYAVCSERGH-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=CC(C=O)=CN21

Computed Properties

  • Exact Mass: 223.95855
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.4Ų

Experimental Properties

  • Melting Point: ca 209℃
  • PSA: 34.37
  • LogP: 1.90930
  • Sensitiveness: Air Sensitive

3-Bromoimidazo1,2-apyridine-6-carbaldehyde Pricemore >>

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